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Compound of Interest

Compound Name: 1cP-MiPLA

Cat. No.: B15601257 Get Quote

Application Notes and Protocols for 1cP-MiPLA
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: 1cP-MiPLA is a research chemical and is not intended for human or veterinary use.

All handling and experiments should be conducted by trained personnel in a controlled

laboratory setting, in compliance with all applicable laws and regulations.

Introduction
1-Cyclopropionyl-N-methyl-N-isopropyllysergamide (1cP-MiPLA) is a novel semi-synthetic

lysergamide, structurally related to MiPLA and LSD.[1] As a research chemical, it is crucial to

establish and adhere to standardized guidelines for its handling and storage to ensure the

integrity of the compound, the safety of laboratory personnel, and the reproducibility of

experimental results.[2] These application notes provide detailed protocols and safety

information for the laboratory use of 1cP-MiPLA.

Chemical and Physical Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15601257?utm_src=pdf-interest
https://www.benchchem.com/product/b15601257?utm_src=pdf-body
https://www.benchchem.com/product/b15601257?utm_src=pdf-body
https://psychonautwiki.org/wiki/1cP-MiPLA
https://labchems.eu/product/buy-1cp-mipla-blotters-200mcg/
https://www.benchchem.com/product/b15601257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Formal Name

(8β)-1-

(cyclopropylcarbonyl)-9,10-

didehydro-N,6-dimethyl-N-(1-

methylethyl)-ergoline-8-

carboxamide

[3]

CAS Number 3028950-74-2 [3]

Molecular Formula C₂₄H₂₉N₃O₂ [3]

Formula Weight 391.5 g/mol [3]

Purity
≥98% (as analytical reference

standard)
[3]

Formulation

Commonly available as a

solution in acetonitrile or on

blotter paper.[3][4]

Storage and Stability
Proper storage is critical to maintain the stability and purity of 1cP-MiPLA. The recommended

storage conditions vary depending on the formulation.

Formulation
Storage
Temperature

Light Conditions Shelf Life

Solution in Acetonitrile -20°C Protect from light ≥ 2 years[3]

Blotter Paper Cool, dry place
Protect from direct

sunlight
Not specified

Solid (Crystalline)
Room temperature

(short term)
Protect from light Not specified

Note: For long-term storage of all forms, it is recommended to store in a tightly sealed container

in a freezer at -20°C, protected from light and moisture.
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Safety and Handling Precautions
1cP-MiPLA is a potent compound and should be handled with care. The following precautions

are mandatory.

4.1 Personal Protective Equipment (PPE)

A full set of PPE must be worn at all times when handling 1cP-MiPLA. This includes:

Gloves: Nitrile or other appropriate chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: When handling the solid form or large quantities of the solution, a

properly fitted respirator may be necessary.

4.2 Engineering Controls

All handling of 1cP-MiPLA, especially the solid form and concentrated solutions, should be

performed in a well-ventilated area, preferably within a chemical fume hood.[5]

4.3 Hazard Identification

The safety data sheet for 1cP-MiPLA solution in acetonitrile indicates the following hazards:

Flammability: Highly flammable liquid and vapor.[5] Keep away from heat, sparks, open

flames, and other ignition sources.[5]

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[5] Causes serious eye

irritation.[5]

4.4 First Aid Measures

If Swallowed: Call a poison center or doctor if you feel unwell.[5]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water.[5]
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If Inhaled: Remove person to fresh air and keep comfortable for breathing.[5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[5]

Experimental Protocols
5.1 Protocol for Preparation of Stock Solutions from Solid 1cP-MiPLA

Acclimatization: Allow the container of solid 1cP-MiPLA to equilibrate to room temperature

before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of 1cP-MiPLA solid

using an analytical balance.

Dissolution: Add the appropriate volume of a suitable solvent (e.g., acetonitrile, methanol, or

DMSO) to the solid. Ensure the container is tightly sealed.

Mixing: Vortex or sonicate the solution until the solid is completely dissolved.

Storage: Store the stock solution in a tightly sealed, light-protected container at -20°C.

5.2 Protocol for Handling 1cP-MiPLA Blotters

Handling: Always use forceps or wear gloves when handling blotters to avoid direct skin

contact.[4]

Preparation for Experiments: If the experiment requires the 1cP-MiPLA to be in solution, the

blotter can be submerged in a known volume of the desired solvent and agitated to extract

the compound. The efficiency of extraction may vary and should be validated analytically.

Storage: Store unused blotters in their original packaging in a cool, dry, and dark place.[2]

Visualizations
6.1 Experimental Workflow for Safe Handling of 1cP-MiPLA
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Figure 1: Safe Handling Workflow for 1cP-MiPLA
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Caption: Workflow for the safe handling of 1cP-MiPLA in a laboratory setting.
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6.2 Postulated Signaling Pathway of 1cP-MiPLA

Figure 2: Postulated Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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